N-(4-chlorobenzyl)-2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]acetamide
• InChI: InChI=1S/C19H15ClFN3O2/c20-15-5-1-13(2-6-15)10-22-18(25)11-24-12-23-17(9-19(24)26)14-3-7-16(21)8-4-14/h1-9,12H,10-11H2,(H,22,25)
• InChI Key: ADVCXLSTRPBGGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C19H15ClFN3O2
• Molecular Weight: 371.8 g/mol

Description

The compound “N-(4-chlorobenzyl)-2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)acetamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and two phenyl rings, which are six-membered carbon rings. One of the phenyl rings has a fluorine atom attached, and the other has a chlorine atom attached. The compound also contains an amide group, which consists of a carbonyl group (a carbon double-bonded to an oxygen) and a nitrogen.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the introduction of the chlorobenzyl and fluorophenyl groups, and the formation of the amide bond. Without specific information on the synthesis of this exact compound, it’s difficult to provide more details.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimidine ring, being a part of the compound’s core, would likely contribute to its overall stability. The electronegative atoms (fluorine on one phenyl ring and chlorine on the other) would create areas of relative negative charge, potentially influencing how this compound interacts with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group and the electronegative halogens could increase its solubility in polar solvents. Its melting and boiling points would depend on the strength of the intermolecular forces, which in turn would be influenced by factors like the size and shape of the molecule and the presence of polar groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if it’s a drug, it might interact with certain proteins or enzymes in the body. Without more information, it’s impossible to say for sure.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If it has biological activity, it could be studied as a potential drug. Alternatively, if it has interesting chemical or physical properties, it could be studied for potential use in materials science or other fields.